Cas no 5732-45-6 (1,3,2-Dioxathiepane,2-oxide)

• Product Name: 1,3,2-Dioxathiepane,2-oxide
• CAS No: 5732-45-6
• MF: C₄H₈O₃S
• MW: 136.169520378113
• CID: 376188
• PubChem ID: 79807
• Update Time: 2025-04-19

1,3,2-Dioxathiepane,2-oxide Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxathiepane,2-oxide
• [1,3,2]dioxathiepane 2-oxide
• 1,3,2-dioxathiepan-2-one
• 1,4-butylene sulfite
• 2-oxo-1,3,2-dioxathiepane
• AC1Q6YX8
• CTK5A6671
• cyclic sulfite of 1,4-butanediol
• KST-1B5972
• NSC78688
• SBB060665
• tetramethylene sulphite
• NSC-78688
• 5732-45-6
• NS00047350
• 1,3,2-Dioxathiepane 2-oxide
• NSC 78688
• SCHEMBL2835122
• AKOS006295325
• DTXSID00205937
• butylene sulphite
• 1,3,2-Dioxathiepane, 2-oxide
• TGB68D4W4F
• EINECS 227-237-4

• Inchi： 1S/C4H8O3S/c5-8-6-3-1-2-4-7-8/h1-4H2
• InChI Key： XJYDIOOQMIRSSY-UHFFFAOYSA-N
• SMILES： S1(=O)OCCCCO1

Computed Properties

• Exact Mass: 136.01944
• Monoisotopic Mass: 136.019415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 83.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7
• XLogP3: 0.7

Experimental Properties

• Density: 1.37
• Boiling Point: 206.4°Cat760mmHg
• Flash Point: 78.6°C
• Refractive Index: 1.533
• PSA: 35.53
• LogP: 1.25780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic sulfites Sulfite esters